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Compound of Interest

Compound Name: 3,6-Dibromo-2-chlorotoluene

Cat. No.: B3026504 Get Quote

3,6-Dibromo-2-chlorotoluene is a polysubstituted aromatic compound that serves as a highly

functionalized and versatile intermediate in modern organic synthesis. Its specific arrangement

of three halogen atoms—two bromine and one chlorine—on a toluene scaffold provides

multiple, distinct reaction sites. This unique reactivity profile makes it a valuable precursor for

creating complex molecular architectures, particularly in the fields of pharmaceutical

development and materials science. The bromine atoms, being more reactive in typical cross-

coupling reactions than the chlorine atom, allow for selective and sequential functionalization.

This guide offers a comprehensive overview of its chemical properties, synthesis, reactivity,

and applications, providing researchers with the foundational knowledge to effectively integrate

this compound into their discovery and development workflows.

Core Chemical and Physical Properties
A precise understanding of the compound's fundamental properties is critical for its effective

use in experimental design, from solvent selection to reaction condition optimization.

Chemical Identity
The compound is unambiguously identified by several key metrics, ensuring clarity and

precision in research and procurement.
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Identifier Value Source

CAS Number 1000573-62-5 [1][2][3]

Molecular Formula C₇H₅Br₂Cl [4][5]

Molecular Weight 284.37 g/mol [4][5]

IUPAC Name
1,4-Dibromo-2-chloro-3-

methylbenzene
[4]

Common Names
3,6-Dibromo-2-chlorotoluene;

2-Chloro-3,6-dibromotoluene
[2][6]

SMILES ClC1=C(C)C(=CC=C1Br)Br [4]

InChI
InChI=1S/C7H5Br2Cl/c1-4-

5(8)2-3-6(9)7(4)10/h2-3H,1H3
[4]

Physicochemical Data
The physicochemical properties influence the compound's behavior in different environments,

which is crucial for designing reaction setups and purification protocols. Note that many of

these values are derived from computational QSAR modeling due to limited experimental data.

[4]

Property Predicted Value Significance in Research

Boiling Point 278.5 ± 35.0 °C
Defines distillation parameters

for purification.

Density 1.895 ± 0.06 g/cm³
Useful for mass-to-volume

calculations in reaction setup.

Partition Coefficient (XLogP3) ~4.7

Indicates high lipophilicity,

suggesting good solubility in

non-polar organic solvents.[4]

Synthesis, Purification, and Quality Control
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Commercial availability of 3,6-Dibromo-2-chlorotoluene is typically at 95% purity, with

suppliers like Oakwood Chemicals and Fluorochem offering various quantities.[1][4] The

industrial production workflow involves synthesis followed by rigorous purification and quality

control to ensure batch-to-batch consistency.
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Synthesis Stage

Purification & QC

2-Chlorotoluene
(Starting Material)

Electrophilic Bromination
(e.g., Br₂, FeBr₃ catalyst)

Crude 3,6-Dibromo-2-chlorotoluene

Column Chromatography

Purification

Quality Control
(GC-MS, NMR)

Final Product (>95% Purity)
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Key Palladium-Catalyzed Reactions

3,6-Dibromo-2-chlorotoluene

Suzuki-Miyaura Coupling

+ Arylboronic Acid
[Pd Catalyst, Base]

Buchwald-Hartwig Amination

+ Amine
[Pd Catalyst, Base]

Biaryl Structures
(Pharmaceuticals, Ligands)

Complex Aryl Amines
(Drug Intermediates)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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